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Compound of Interest |

Compound Name: Ethyl 2-bromo-5-cyanobenzoate
CAS No.: 1261585-44-7
Cat. No.: B596762

Polysubstituted aromatic compounds are foundational scaffolds in medicinal chemistry and
materials science. Ethyl 2-bromo-5-cyanobenzoate is a versatile intermediate, offering

multiple reactive sites for the construction of complex molecular architectures. The strategic
placement of the bromo, cyano, and ethyl ester functionalities allows for sequential and site-
selective modifications, making it a valuable building block in the synthesis of novel therapeutic
agents and functional materials.[1][2] The bromo group serves as a handle for cross-coupling
reactions, the cyano group can be transformed into various nitrogen-containing heterocycles,
and the ester provides a site for amide bond formation or reduction.

Market Analysis and Procurement Strategy

A direct, off-the-shelf price for Ethyl 2-bromo-5-cyanobenzoate is not readily available from

major chemical suppliers, suggesting that it is primarily offered as a custom synthesis product.
However, a detailed cost analysis can be constructed by examining the price of its immediate
precursor, 2-Bromo-5-cyanobenzoic acid.

Factors Influencing Price

The price per gram of Ethyl 2-bromo-5-cyanobenzoate is dictated by several key factors:
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Purity: Higher purity grades (>98%) required for applications such as pharmaceutical

development will command a premium price.

Quantity: The price per gram typically decreases with larger order quantities.

Supplier: Custom synthesis services will have varying pricing structures based on their

overhead, expertise, and the scale of production.

Synthesis Route Complexity: The number of steps, yield, and cost of starting materials for

the custom synthesis will directly impact the final price.

Estimated Price Based on Precursor

The most direct synthetic route to Ethyl 2-bromo-5-cyanobenzoate is the esterification of 2-
Bromo-5-cyanobenzoic acid. Therefore, the price of this precursor is a primary driver of the
final cost. The table below provides a snapshot of the market price for 2-Bromo-5-

cyanobenzoic acid from a representative supplier.

Price per Gram

Supplier CAS Number Quantity Price (USD) (USD)
Biosynth 845616-12-8 05¢g $377.60 $755.20
Biosynth 845616-12-8 59 $1,180.00 $236.00

Note: Prices are subject to change and are provided for estimation purposes only.

Based on these precursor costs, a custom synthesis of Ethyl 2-bromo-5-cyanobenzoate
would likely fall in the range of $300 - $1000 per gram for research quantities, depending on

the factors listed above.

In-House Synthesis as a Cost-Effective Alternative

For laboratories with organic synthesis capabilities, producing Ethyl 2-bromo-5-

cyanobenzoate in-house can be a more economical option. The recommended synthetic

pathway involves a two-step process starting from 2-Amino-5-cyanobenzoic acid.

Synthetic Workflow

The overall workflow for the in-house synthesis is depicted in the following diagram:
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Step 1: Sandmeyer Reaction

(Z-Amino-S-cyanobenzoic acia

t-BuOND, CuBr2, Acetonitrile

G—Bromo—S—cyanobenzoic acia

Step 2: Fischer Esterification

G—Bromo—S—cyanobenzoic acia

Ethanol| H2SO4 (cat.), Reflux

(Ethyl 2-br0m0—5—cyanobenzoate)

( Synthesized/Purchased \

tahyl 2-bromo—5—cyanobenzoaty
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b596762/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-polysubstituted-benzoates
https://www.benchchem.com/product/b596762?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/other-organic-chemicals/understanding-5-bromo-2-cyanobenzoic-acid-synthesis-applications-fine-chemicals-pk
https://www.preprints.org/manuscript/202305.1969
https://www.benchchem.com/product/b596762/docs#introduction-the-strategic-importance-of-polysubstituted-benzoates
https://www.benchchem.com/product/b596762/docs#introduction-the-strategic-importance-of-polysubstituted-benzoates
https://www.benchchem.com/product/b596762/docs#introduction-the-strategic-importance-of-polysubstituted-benzoates
https://www.benchchem.com/product/b596762/docs#introduction-the-strategic-importance-of-polysubstituted-benzoates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

o » Contact
Our mission is to be the trusted global source of . Address 3281 E Guasti Rd
essential and advanced chemicals, empowering Ontario, CA 91761, United States

Phone: (601) 213-4426

scientists and researchers to drive progress in Email: info@benchchem.com

science and industry.

Contact our Ph.D. Support Team for a compatibility check
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